3-[(4-Bromophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(4-Bromophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is commonly known as BPHM and belongs to the class of sulfonamide derivatives. BPHM has been synthesized using various methods, and its mechanism of action is still under investigation.
Mechanism of Action
The mechanism of action of BPHM is still under investigation. However, it has been suggested that BPHM may exert its pharmacological effects by inhibiting the activity of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in the regulation of inflammation, pain, and fever. By inhibiting COX activity, BPHM may reduce inflammation, pain, and fever.
Biochemical and Physiological Effects
BPHM has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in various animal models. It has also been shown to reduce the levels of inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α. Additionally, BPHM has been shown to reduce the levels of oxidative stress markers, such as malondialdehyde and nitric oxide. BPHM has also been shown to exhibit neuroprotective effects in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
BPHM has several advantages for lab experiments, including its high solubility in water and its stability under various conditions. However, BPHM also has some limitations, including its relatively low potency and its potential toxicity at high doses.
Future Directions
There are several future directions for research on BPHM. One potential direction is to investigate its potential use in the treatment of cancer. BPHM has been shown to exhibit anticancer effects in various cancer cell lines, and further studies are needed to determine its potential as a cancer therapy. Another potential direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's disease. BPHM has been shown to exhibit neuroprotective effects in animal models, and further studies are needed to determine its potential as a neuroprotective agent. Additionally, further studies are needed to investigate the mechanism of action of BPHM and to determine its potential toxicity in humans.
Synthesis Methods
BPHM can be synthesized using various methods, including the reaction of 4-bromobenzenesulfonyl chloride with 2-hydroxy-2-methylpropanoic acid, followed by the addition of ammonia. Another method involves the reaction of 4-bromobenzenesulfonyl chloride with 2-amino-2-methyl-1-propanol, followed by the addition of sodium hydroxide. BPHM can also be synthesized using the reaction of 4-bromobenzenesulfonamide with 2-hydroxy-2-methylpropanoic acid, followed by the addition of sodium hydroxide.
Scientific Research Applications
BPHM has been extensively studied for its potential pharmacological properties. It has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects. BPHM has also been investigated for its potential use in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Additionally, BPHM has been studied for its potential use as a diagnostic tool in imaging studies.
properties
IUPAC Name |
3-[(4-bromophenyl)sulfonylamino]-2-hydroxy-2-methylpropanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO5S/c1-10(15,9(13)14)6-12-18(16,17)8-4-2-7(11)3-5-8/h2-5,12,15H,6H2,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CURPHYOHPZAXBT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNS(=O)(=O)C1=CC=C(C=C1)Br)(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.